Cas no 2228782-17-8 (3-fluoro-5-(1H-pyrazol-1-yl)pentan-1-amine)

• Product Name: 3-fluoro-5-(1H-pyrazol-1-yl)pentan-1-amine
• CAS No: 2228782-17-8
• MF: C₈H₁₄FN₃
• MW: 171.215264797211
• CID: 6228759
• PubChem ID: 165613727
• Update Time: 2025-06-10

3-fluoro-5-(1H-pyrazol-1-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(1H-pyrazol-1-yl)pentan-1-amine
• 2228782-17-8
• EN300-1729736

• Inchi： 1S/C8H14FN3/c9-8(2-4-10)3-7-12-6-1-5-11-12/h1,5-6,8H,2-4,7,10H2
• InChI Key： IBZDWSVFYLVLNA-UHFFFAOYSA-N
• SMILES： FC(CCN)CCN1C=CC=N1

Computed Properties

• Exact Mass: 171.11717562g/mol
• Monoisotopic Mass: 171.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-fluoro-5-(1H-pyrazol-1-yl)pentan-1-amine

Introduction to 3-fluoro-5-(1H-pyrazol-1-yl)pentan-1-amine (CAS No. 2228782-17-8)

3-fluoro-5-(1H-pyrazol-1-yl)pentan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This molecule, identified by the CAS number 2228782-17-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluorine atom at the 3-position and a pyrazole moiety at the 5-position introduces specific electronic and steric properties that make this compound a valuable candidate for further investigation.

The fluoro-substituent in 3-fluoro-5-(1H-pyrazol-1-yl)pentan-1-amine plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity, and influence the overall bioavailability of pharmaceutical agents. In recent years, the strategic use of fluorine in drug design has led to the development of numerous successful therapeutics, making 3-fluoro-5-(1H-pyrazol-1-yl)pentan-1-amine a promising candidate for further exploration.

The pyrazole ring in this compound contributes to its potential as a scaffold for various biological activities. Pyrazole derivatives are widely recognized for their versatility in medicinal chemistry, exhibiting properties such as anti-inflammatory, antiviral, and anticancer effects. The integration of the pyrazole moiety into 3-fluoro-5-(1H-pyrazol-1-yl)pentan-1-amine suggests that this compound may possess similar therapeutic benefits, although further research is required to fully elucidate its biological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of 3-fluoro-5-(1H-pyrazol-1-yl)pentan-1-amine with biological targets with greater accuracy. These studies have hinted at its potential as an inhibitor or modulator of key enzymes and receptors involved in various diseases. For instance, preliminary simulations suggest that this compound may interact with enzymes implicated in metabolic disorders, offering a potential therapeutic avenue for such conditions.

In addition to its structural features, the amino group at the 1-position of 3-fluoro-5-(1H-pyrazol-1-yl)pentan-1-amine provides a site for further functionalization. This flexibility allows chemists to modify the molecule in various ways, potentially enhancing its solubility, bioavailability, or target specificity. The synthesis of derivatives based on this core structure represents an exciting area of research, with the possibility of developing novel compounds with improved pharmacological properties.

The synthesis of 3-fluoro-5-(1H-pyrazol-1-yl)pentan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorine atom and the pyrazole ring necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently, paving the way for rapid discovery and development in pharmaceutical research.

As interest in fluorinated pyrazole derivatives continues to grow, 3-fluoro-5-(1H-pyrazol-1-yll)pentan-l amine is poised to play a significant role in future drug development efforts. Its unique combination of structural features makes it a versatile scaffold for designing molecules with tailored biological activities. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the process of identifying promising candidates like this one for clinical evaluation.

The potential applications of 3-fluoro-l-(lH-pyrazol-l-yll)-5-fluoropentan amine extend beyond traditional therapeutic areas. Its structural motifs suggest that it may also be useful in agrochemicals or other industrial applications where similar chemical properties are desired. The broad utility of this compound underscores its importance as a building block for innovation across multiple scientific disciplines.

In conclusion, 3-fluoro - 5 - ( l H - py raz ol - l - yl ) pent an - l - am ine ( C A S N o . 2 2 2 8 7 8 2 - 17 - 8 ) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features, combined with recent advancements in synthetic and computational methods, make it an exciting prospect for future research . As scientists continue to explore its potential, new insights into its biological activities and therapeutic applications are likely to emerge, contributing significantly to advancements in medicine and related fields.